Cas no 636601-12-2 (3-Cyclobutene-1,2-dione, 3-methoxy-4-[(phenylmethyl)amino]- (9CI))

• Product Name: 3-Cyclobutene-1,2-dione, 3-methoxy-4-[(phenylmethyl)amino]- (9CI)
• CAS No: 636601-12-2
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 1020258
• PubChem ID: 11206716
• Update Time: 2025-04-20

3-Cyclobutene-1,2-dione, 3-methoxy-4-[(phenylmethyl)amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutene-1,2-dione, 3-methoxy-4-[(phenylmethyl)amino]- (9CI)
• 3-Cyclobutene-1,2-dione, 3-methoxy-4-[(phenylmethyl)amino]-
• DB-271570
• 636601-12-2

• Inchi： 1S/C12H11NO3/c1-16-12-9(10(14)11(12)15)13-7-8-5-3-2-4-6-8/h2-6,13H,7H2,1H3
• InChI Key： NFAHWDRKNHWFQR-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(C=1NCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4Ų